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Compound of Interest

Compound Name: Methylenecyclopropylglycine

Cat. No.: B050705 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Methylenecyclopropylglycine (MCPG). Designed for

researchers, scientists, and drug development professionals, these guidelines are intended to

foster a secure laboratory environment and ensure the integrity of your research.

Methylenecyclopropylglycine is a toxic, non-proteinogenic amino acid known to cause

severe hypoglycemia and encephalopathy.[1][2] Its mechanism of toxicity involves the inhibition

of fatty acid metabolism.[3] Due to its hazardous nature, stringent adherence to the following

personal protective equipment (PPE), handling, and disposal protocols is mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk. The following table

summarizes the required PPE for various laboratory activities involving MCPG.
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Activity Required PPE Rationale

Handling solid MCPG

(weighing, preparing solutions)

- Nitrile gloves (double-gloving

recommended)- Safety

goggles with side shields or a

face shield- Lab coat- N95

respirator or higher

Prevents skin and eye contact,

and inhalation of fine powders.

Working with MCPG in solution
- Nitrile gloves- Safety

goggles- Lab coat

Protects against splashes and

accidental skin contact.

Decontamination and waste

disposal

- Heavy-duty nitrile or butyl

rubber gloves- Safety goggles

and face shield- Impermeable

gown or apron- Respiratory

protection (if splash or aerosol

risk)

Provides enhanced protection

against splashes and contact

with contaminated materials.

Note on Glove Selection: While specific breakthrough time data for MCPG is not readily

available, nitrile gloves are generally recommended for handling amino acids and related

compounds. For prolonged handling or in the event of a spill, switching to heavy-duty nitrile or

butyl rubber gloves is advised. Always inspect gloves for any signs of degradation or

perforation before and during use.

Operational Plans: Handling and Experimental
Protocols
Strict adherence to the following procedures is critical to ensure a safe working environment.

General Handling Procedures:
Designated Area: All work with MCPG, both in solid and solution form, must be conducted in

a designated area within a certified chemical fume hood.

Avoid Aerosolization: Take extreme care to avoid the formation of dust or aerosols when

handling solid MCPG.
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Hand Hygiene: Wash hands thoroughly with soap and water before and after handling

MCPG, even if gloves were worn.

Emergency Preparedness: An emergency shower and eyewash station must be readily

accessible. All personnel must be familiar with their location and operation.

Spill Response Protocol:
In the event of an MCPG spill, immediate and decisive action is required to contain the area

and mitigate exposure.

Immediate Actions Containment & Cleanup Decontamination Disposal

Alert others in the area Evacuate the immediate spill zone Don appropriate PPE Contain the spill with absorbent material Apply absorbent pads or granules Collect contaminated material into a labeled waste container Decontaminate the spill area with a suitable cleaning agent Decontaminate all tools used for cleanup Dispose of all waste as hazardous chemical waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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